Cas no 2229093-20-1 ({1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol)
{1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol
- 2229093-20-1
- EN300-1786324
- {1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol
-
- Inchi: 1S/C9H14N2O/c1-11-8(2-5-10-11)6-9(7-12)3-4-9/h2,5,12H,3-4,6-7H2,1H3
- InChI Key: YUQHLVYBCDFFCO-UHFFFAOYSA-N
- SMILES: OCC1(CC2=CC=NN2C)CC1
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38Ų
{1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786324-0.05g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 0.05g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1786324-0.1g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 0.1g |
$1106.0 | 2023-09-19 | ||
| Enamine | EN300-1786324-0.25g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 0.25g |
$1156.0 | 2023-09-19 | ||
| Enamine | EN300-1786324-0.5g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 0.5g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1786324-1.0g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 1g |
$1256.0 | 2023-06-02 | ||
| Enamine | EN300-1786324-2.5g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 2.5g |
$2464.0 | 2023-09-19 | ||
| Enamine | EN300-1786324-5.0g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 5g |
$3645.0 | 2023-06-02 | ||
| Enamine | EN300-1786324-10.0g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 10g |
$5405.0 | 2023-06-02 | ||
| Enamine | EN300-1786324-1g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 1g |
$1256.0 | 2023-09-19 | ||
| Enamine | EN300-1786324-5g |
{1-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanol |
2229093-20-1 | 5g |
$3645.0 | 2023-09-19 |
{1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol
Chemical Profile of {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol (CAS No. 2229093-20-1)
{1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol, identified by the Chemical Abstracts Service Number (CAS No.) 2229093-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic alcohols, characterized by its unique structural framework that combines a cyclopropyl ring with a pyrazole moiety. The presence of these functional groups not only imparts distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry.
The molecular structure of {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol consists of a cyclopropyl group attached to a hydroxymethyl side chain, which is further linked to a 1-methylpyrazole ring. The pyrazole ring, known for its bioisosteric properties with piperazine, plays a crucial role in modulating biological activity by interacting with various protein targets. This structural motif has been extensively explored in the development of drugs targeting neurological disorders, inflammation, and infectious diseases.
In recent years, the interest in {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol has surged due to its potential as a pharmacophore in drug design. Researchers have been particularly intrigued by its ability to act as a scaffold for developing novel therapeutic agents. The compound's dual functionality—combining the rigidity of the cyclopropyl ring with the flexibility of the pyrazole moiety—makes it an attractive candidate for modulating enzyme activity and receptor binding. This balance between structural stability and biological activity has been leveraged in several high-throughput screening campaigns aimed at identifying new drug candidates.
One of the most compelling aspects of {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol is its potential application in the treatment of neurological disorders. The pyrazole ring's ability to mimic piperazine-like structures suggests that it may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on these receptors, making them candidates for further development into therapeutic agents.
Moreover, the cyclopropyl group in {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol contributes to its unique pharmacokinetic properties. Cyclopropane-containing compounds are known for their favorable metabolic stability and reduced susceptibility to enzymatic degradation. This characteristic enhances the bioavailability and duration of action of drugs incorporating such moieties. In clinical settings, this could translate into more effective dosing regimens and improved patient compliance.
The synthesis of {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the cyclopropyl alcohol core, followed by functionalization with the pyrazole ring. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these steps and improve overall efficiency.
Recent advancements in computational chemistry have further enhanced the understanding of {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives with improved pharmacological profiles. Such computational approaches are becoming increasingly integral to drug discovery pipelines, allowing researchers to predict and optimize biological activity before experimental validation.
The pharmaceutical industry has shown considerable interest in {1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol due to its versatility as a building block for novel therapeutics. Several companies are currently exploring derivatives of this compound for treating a range of diseases, including cancer, autoimmune disorders, and metabolic syndromes. The compound's ability to modulate multiple biological pathways makes it an attractive starting point for developing polypharmacological agents—drugs that target several disease mechanisms simultaneously.
In conclusion,{1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol (CAS No. 2229093-20-1) represents a significant advancement in medicinal chemistry. Its unique structural features offer numerous opportunities for developing innovative therapeutic agents with broad applications in human health. As research continues to uncover new biological functions and synthetic strategies for this compound,{it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges}.
2229093-20-1 ({1-(1-methyl-1H-pyrazol-5-yl)methylcyclopropyl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)